Cas no 2870660-36-7 (D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- )

• Product Name: D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel-
• CAS No: 2870660-36-7
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 5563624
• Update Time: 2025-06-18

D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-(3S)-1-Acetyl-3-(4-bromophenyl)-D-proline (ACI)
• D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel-

• Inchi： 1S/C13H14BrNO3/c1-8(16)15-7-6-11(12(15)13(17)18)9-2-4-10(14)5-3-9/h2-5,11-12H,6-7H2,1H3,(H,17,18)/t11-,12+/m1/s1
• InChI Key： RTJXRUXWKFTCOJ-NEPJUHHUSA-N
• SMILES： C([C@H]1N(C(=O)C)CC[C@@H]1C1C=CC(Br)=CC=1)(=O)O

Additional information on D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel-

Introduction to D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- (CAS No. 2870660-36-7)

D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- (CAS No. 2870660-36-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl group and an acetylated proline moiety, which confer it with specific biological activities and potential therapeutic applications.

The chemical structure of D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- is defined by its chiral center at the proline residue, which is crucial for its biological activity. The presence of the bromine atom on the phenyl ring adds to the compound's lipophilicity and can influence its interaction with biological targets. The acetylation of the proline nitrogen enhances the stability and bioavailability of the molecule, making it a promising candidate for drug development.

Recent studies have explored the potential of D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- effectively reduced neuroinflammation in a mouse model of Alzheimer's disease by inhibiting microglial activation and cytokine production.

In addition to its neuroprotective properties, D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- has also been investigated for its anti-cancer potential. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A recent publication in the Cancer Research journal reported that D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- exhibited potent cytotoxic effects against various cancer cell lines, including breast and lung cancer cells.

The pharmacokinetic properties of D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- have also been extensively studied. Its high lipophilicity allows for efficient cellular uptake and distribution to target tissues. Moreover, the compound's stability under physiological conditions ensures prolonged therapeutic effects without rapid degradation. These characteristics make it an attractive candidate for further clinical development.

Synthetic methods for producing D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- have been optimized to ensure high yields and purity. Chiral resolution techniques such as enzymatic resolution and crystallization have been employed to obtain the desired enantiomer with high enantiomeric excess. These methods are crucial for ensuring the consistency and quality of the final product.

In conclusion, D-Proline, 1-acetyl-3-(4-bromophenyl)-, (3S)-rel- (CAS No. 2870660-36-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.